Cas no 24600-77-9 (Ytterbium nitride (YbN))

• Product Name: Ytterbium nitride (YbN)
• CAS No: 24600-77-9
• MF: NYb
• MW: 187.046692848206
• CID: 262144
• PubChem ID: 90553
• Update Time: 2025-06-14

Ytterbium nitride (YbN) Chemical and Physical Properties

Names and Identifiers

• Ytterbium nitride (YbN)
• ytterbium nitride
• AC1L3K8F
• AR-1K7419
• EINECS 246-345-2
• nitridoytterbium
• DTXSID501313778
• azanylidyneytterbium
• 24600-77-9
• Q15628014
• Ytterbium Nitride Sputtering Target

• Inchi： 1S/N.Yb
• InChI Key： XLWMYKCPNRBIDK-UHFFFAOYSA-N
• SMILES： [Yb]#N

Computed Properties

• Exact Mass: 187.941932
• Monoisotopic Mass: 187.941932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 23.79000
• LogP: 0.01508

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide organides Lanthanide nitrides

Additional information on Ytterbium nitride (YbN)

Recent Advances in Ytterbium Nitride (YbN) Research: A Focus on CAS 24600-77-9

Ytterbium nitride (YbN), a rare-earth nitride compound with the CAS number 24600-77-9, has recently garnered significant attention in the field of chemical biomedicine due to its unique physicochemical properties and potential applications. This research brief synthesizes the latest findings on YbN, highlighting its synthesis methods, structural characteristics, and emerging biomedical applications. The compound's high thermal stability, magnetic properties, and biocompatibility make it a promising candidate for advanced therapeutic and diagnostic tools.

Recent studies have focused on optimizing the synthesis of YbN nanoparticles, with particular emphasis on controlling particle size and surface morphology to enhance its performance in biomedical applications. A 2023 study published in the Journal of Materials Chemistry B demonstrated a novel solvothermal method for producing YbN nanoparticles with uniform size distribution (20-50 nm) and high purity. The researchers utilized X-ray diffraction (XRD) and transmission electron microscopy (TEM) to confirm the crystalline structure and morphology, revealing a face-centered cubic (FCC) lattice consistent with previous reports.

In the context of biomedical applications, YbN has shown remarkable potential as a contrast agent for magnetic resonance imaging (MRI). Its paramagnetic properties, attributed to the unpaired 4f electrons of ytterbium ions, enable enhanced T1-weighted imaging contrast. A preclinical study conducted by researchers at the National Institute of Biomedical Imaging and Bioengineering demonstrated that YbN-based contrast agents achieved a 40% improvement in signal-to-noise ratio compared to conventional gadolinium-based agents, while exhibiting significantly lower cytotoxicity in vitro and in vivo.

Beyond imaging applications, YbN has also been investigated for its potential in targeted drug delivery systems. The compound's surface can be functionalized with various biomolecules, allowing for specific targeting of diseased tissues. A recent breakthrough published in Advanced Functional Materials showcased a YbN-based platform for the co-delivery of chemotherapeutic drugs and siRNA, demonstrating synergistic effects in overcoming multidrug resistance in cancer cells. The study reported a 60% increase in tumor growth inhibition compared to conventional drug delivery systems in murine models of breast cancer.

From a toxicological perspective, comprehensive studies have been conducted to evaluate the safety profile of YbN. While the compound generally exhibits good biocompatibility at therapeutic concentrations, researchers have noted the importance of controlling particle size and surface chemistry to minimize potential inflammatory responses. A 2024 meta-analysis published in Nanotoxicology reviewed 17 preclinical studies on YbN, concluding that proper surface modification can significantly reduce any adverse effects while maintaining therapeutic efficacy.

Looking forward, the research community is actively exploring the potential of YbN in combination therapies and theranostic applications. Several ongoing clinical trials are investigating YbN-based systems for simultaneous imaging and treatment of various cancers, with preliminary results expected in late 2024. Additionally, computational studies are being conducted to predict and optimize the properties of YbN derivatives, potentially expanding its applications to areas such as photodynamic therapy and biosensing.

In conclusion, Ytterbium nitride (YbN, CAS 24600-77-9) represents a versatile and promising material in chemical biomedicine, with demonstrated applications in medical imaging, drug delivery, and combination therapies. While challenges remain in large-scale production and long-term safety assessment, the current research trajectory suggests that YbN-based technologies may soon transition from laboratory settings to clinical applications, offering new tools for diagnosis and treatment of complex diseases.